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Compound of Interest

Compound Name:
Omeprazole sulfone N-oxide-

13C,d3

Cat. No.: B12392007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Omeprazole sulfone N-oxide-13C,d3, a

stable isotope-labeled compound of a known omeprazole impurity and metabolite. This guide is

intended for researchers, scientists, and professionals in drug development who utilize labeled

compounds for quantitative analysis and impurity standard applications.

Compound Identification
The definitive Chemical Abstracts Service (CAS) number for Omeprazole sulfone N-oxide-
13C,d3 is 2740875-18-5[1][2]. It is the deuterium and 13C labeled form of Omeprazole sulfone

N-Oxide[3].

Physicochemical Properties
The following table summarizes the key quantitative data for Omeprazole sulfone N-oxide-
13C,d3.
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Property Value

CAS Number 2740875-18-5

Molecular Formula C₁₆¹³CH₁₆D₃N₃O₅S[4]

Molecular Weight 381.43[4]

Appearance White Solid[4][5]

Purity Typically ≥99% by HPLC[5]

Isotopic Purity 99% atom ¹³C, 99% atom D[4]

Solubility
Slightly soluble in DMSO and Methanol (with

heating)[5]

Storage Conditions 2-8°C[5]

Synonyms

6-Methoxy-2-[[(4-methoxy-3,5-dimethyl-1-oxido-

2-pyridinyl)methyl]sulfonyl]-1H-benzimidazole-

13c, d3; 2-[[(3,5-Dimethyl-4-methoxy-1-oxido-2-

pyridyl)methyl]sulfonyl]-5-

methoxybenzimidazole-13c, d3[4]

Synthesis and Formation
Omeprazole sulfone N-oxide is an impurity that can form during the synthesis of omeprazole

through the over-oxidation of the sulfide intermediate[6][7]. The synthesis of omeprazole itself

involves the oxidation of a sulfide precursor. If the oxidation is not well-controlled, it can lead to

the formation of the sulfone, and further oxidation can yield the sulfone N-oxide[6].

The general synthetic pathway leading to the formation of omeprazole and its related sulfone

and sulfone N-oxide impurities is outlined below. The synthesis of the isotopically labeled

version would follow a similar pathway using labeled starting materials.
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Synthesis of Omeprazole and Over-oxidation Impurities

Omeprazole Sulfide Intermediate

m-CPBA (Oxidizing Agent)

Omeprazole (Sulfoxide)

Controlled Oxidation

Omeprazole Sulfone

Over-oxidation

Omeprazole Sulfone N-oxide

Further Over-oxidation

Click to download full resolution via product page

General synthetic pathway of omeprazole and its over-oxidation impurities.
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Experimental Protocols
As a stable isotope-labeled internal standard, Omeprazole sulfone N-oxide-13C,d3 is

primarily used in quantitative mass spectrometry-based assays, such as LC-MS/MS, for

pharmacokinetic studies or impurity profiling of omeprazole.

A key application for the unlabeled form, Omeprazole sulfone N-oxide, is in toxicological

assessments of omeprazole drug products. A representative experimental workflow for

evaluating such impurities is detailed below[8].

Experimental Workflow for Toxicological Evaluation of Omeprazole Impurities

Toxicological Assessment Workflow

In Silico Prediction
(e.g., QSAR for mutagenicity)

In Vitro Testing
(e.g., Ames Test for mutagenicity)

If structural alerts present

In Vivo Study
(e.g., 14-day repeated-dose toxicity in rats)

If further toxicological data needed

Safety Assessment

Click to download full resolution via product page

Workflow for the toxicological evaluation of pharmaceutical impurities.
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A study on the toxicological profile of omeprazole degradation impurities, including omeprazole-

sulfone and omeprazole-N-oxide, employed the following methodologies[8]:

In Silico Analysis: Multiple QSAR (Quantitative Structure-Activity Relationship) platforms

were used to predict the mutagenic potential of the impurities. Omeprazole-sulfone was

classified as non-mutagenic, while omeprazole-N-oxide showed structural alerts requiring

further testing[8].

In Vitro Mutagenicity Assay (Ames Test): The mutagenic potential of omeprazole-N-oxide

was evaluated in five Salmonella typhimurium strains. The compound was found to be non-

mutagenic at concentrations up to 1000 µ g/plate [8].

In Vivo Toxicity Study: A 14-day repeated-dose toxicity study was conducted in rats. The

animals received an omeprazole product containing both omeprazole-sulfone and

omeprazole-N-oxide. The study reported no mortality, clinical signs of toxicity, or adverse

effects on hematological, biochemical, or histopathological parameters[8].

Applications in Drug Development
Stable isotope-labeled compounds such as Omeprazole sulfone N-oxide-13C,d3 are crucial

tools in various stages of drug development:

Quantitative Bioanalysis: It can serve as an internal standard in LC-MS assays to accurately

quantify the levels of Omeprazole sulfone N-oxide in biological matrices.

Impurity Reference Standard: It can be used as a reference standard for the identification

and quantification of the corresponding unlabeled impurity in omeprazole drug substances

and products.

Metabolic Studies: Labeled compounds are used as tracers to investigate the metabolic fate

of a drug. While this specific molecule is a metabolite of an impurity, it can be used in studies

to understand the further metabolic pathways of omeprazole-related substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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